Cas no 144124-90-3 ((3S,4S)-4-methylpyrrolidin-3-amine;dihydrochloride)

• Product Name: (3S,4S)-4-methylpyrrolidin-3-amine;dihydrochloride
• CAS No: 144124-90-3
• MF: C₅H₁₃ClN₂
• MW: 136.623120069504
• CID: 5170238
• Update Time: 2026-03-04

(3S,4S)-4-methylpyrrolidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4S)4-methyl-3-pyrrolidinamine hydrochloride (1:2)
• (3S,4S)4-METHYL-3-PYRROLIDINAMINE HCL (1:2)
• (3S,4S)-4-methylpyrrolidin-3-amine;dihydrochloride

• Inchi： 1S/C5H12N2.ClH/c1-4-2-7-3-5(4)6;/h4-5,7H,2-3,6H2,1H3;1H/t4-,5+;/m0./s1
• InChI Key： VGUPEMDWSCTWNF-UYXJWNHNSA-N
• SMILES： C[C@H]1CNC[C@H]1N.Cl

Additional information on (3S,4S)-4-methylpyrrolidin-3-amine;dihydrochloride

Recent Advances in the Study of (3S,4S)-4-methylpyrrolidin-3-amine Dihydrochloride (CAS: 144124-90-3)

In recent years, (3S,4S)-4-methylpyrrolidin-3-amine dihydrochloride (CAS: 144124-90-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its chiral pyrrolidine structure, has been explored for its potential applications in drug development, particularly as a building block for novel therapeutics. The stereospecificity of the (3S,4S) configuration is critical for its biological activity, making it a valuable target for synthetic and medicinal chemistry studies.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of (3S,4S)-4-methylpyrrolidin-3-amine dihydrochloride as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). Researchers demonstrated that the compound's unique stereochemistry enhances binding affinity to serotonin transporters, potentially improving the efficacy of next-generation antidepressants. The study employed molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further preclinical development.

Another groundbreaking research effort, detailed in ACS Chemical Neuroscience (2024), explored the neuroprotective properties of (3S,4S)-4-methylpyrrolidin-3-amine dihydrochloride. The study revealed that the compound exhibits significant antioxidant activity, reducing oxidative stress in neuronal cells. This property positions it as a promising candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The researchers utilized advanced techniques like LC-MS/MS and NMR spectroscopy to characterize the compound's metabolic stability and pharmacokinetic profile.

In addition to its therapeutic potential, (3S,4S)-4-methylpyrrolidin-3-amine dihydrochloride has also been investigated for its utility in asymmetric synthesis. A 2024 report in Organic Letters described its use as a chiral auxiliary in the enantioselective synthesis of complex natural products. The study emphasized the compound's ability to induce high enantiomeric excess (ee) in catalytic reactions, underscoring its versatility in organic chemistry.

Despite these advancements, challenges remain in the large-scale production and formulation of (3S,4S)-4-methylpyrrolidin-3-amine dihydrochloride. Current research is focused on optimizing synthetic routes to improve yield and purity, as well as exploring novel delivery systems to enhance its bioavailability. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (3S,4S)-4-methylpyrrolidin-3-amine dihydrochloride (CAS: 144124-90-3) represents a multifaceted compound with significant potential in drug discovery and synthetic chemistry. Ongoing studies continue to uncover its diverse applications, paving the way for innovative therapeutic strategies. Future research should prioritize mechanistic studies and clinical trials to fully realize its promise in addressing unmet medical needs.